4-cyano-2-fluoro-N-[5-methoxy-2-(1-piperidinyl)phenyl]benzamide

• IUPAC Name: 4-cyano-2-fluoro-N-(5-methoxy-2-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C20H20FN3O2/c1-26-15-6-8-19(24-9-3-2-4-10-24)18(12-15)23-20(25)16-7-5-14(13-22)11-17(16)21/h5-8,11-12H,2-4,9-10H2,1H3,(H,23,25)
• InChI Key: KEDZSEXXUQZGSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2CCCCC2)NC(=O)C3=C(C=C(C=C3)C#N)F
• Molecular Formula: C20H20FN3O2
• Molecular Weight: 353.4 g/mol

Description

4-cyano-2-fluoro-N-[5-methoxy-2-(1-piperidinyl)phenyl]benzamide is a useful research compound. Its molecular formula is C20H20FN3O2 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.15395505 g/mol and the complexity rating of the compound is 528. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Serotonin Receptors in Alzheimer's Disease

A study utilized a molecular imaging probe similar in structure to 4-cyano-2-fluoro-N-[5-methoxy-2-(1-piperidinyl)phenyl]benzamide for quantifying serotonin 1A (5-HT1A) receptor densities in Alzheimer's disease patients. This research demonstrated significant decreases in receptor densities in the hippocampi and raphe nuclei of patients, correlating these decreases with the worsening of clinical symptoms. This suggests potential applications in diagnosing and understanding the progression of Alzheimer's disease (Kepe et al., 2006).

Antipsychotic Potential

Another study explored 2-Phenylpyrroles as conformationally restricted benzamide analogues, with dopamine antagonistic activity maintained under specific structural configurations. This research indicates the potential use of similar compounds in the development of antipsychotics, particularly those with a lower propensity to induce extrapyramidal side effects (van Wijngaarden et al., 1987).

Radioligand Development

Compounds related to this compound have been studied for their potential as radioligands. One such study involved the development of a new radioiodinated ligand for serotonin-5HT2-receptors, demonstrating the promise of similar compounds for use in γ-emission tomography and potentially improving diagnostic imaging techniques (Mertens et al., 1994).

Hypoglycemic Activity

Research into benzoic acid derivatives, including repaglinide and related compounds, highlighted their hypoglycemic activity. This area of study showcases the potential application of structurally related compounds in managing diabetes through the modulation of insulin release (Grell et al., 1998).